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Compound of Interest

Compound Name: 4-Hexylphenol

Cat. No.: B1211905

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemicals is paramount. This document provides immediate, essential safety
protocols, operational procedures, and disposal plans for 4-Hexylphenol.

Chemical Identifier:

Name 4-Hexylphenol

Synonyms p-n-Hexylphenol, 1-(4-Hydroxyphenyl)hexane
CAS Number 2446-69-7

Molecular Formula C12H180

Molecular Weight 178.27 g/mol

Appearance Solid crystals

Hazard Identification and Classification

4-Hexylphenol is classified as a corrosive solid that can cause severe skin burns and eye
damage.[1] It is also harmful if swallowed or in contact with the skin.

GHS Hazard Classification:
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Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure when handling 4-

Hexylphenol.
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Protection Type

Required PPE

Specifications and
Guidelines

Eye and Face

Chemical safety goggles and

face shield

Goggles must be worn at all
times when handling 4-
Hexylphenol. A face shield is
required when there is a risk of
splashing or when handling

larger quantities.

Skin

Chemical-resistant gloves and

a lab coat

Due to the corrosive nature of
4-Hexylphenol, appropriate
gloves are critical. While
specific breakthrough times for
4-Hexylphenol are not readily
available, general
recommendations for handling
phenolic compounds suggest
using Butyl rubber, Viton,
Barrier, or Silver Shield gloves
for prolonged contact.[2] For
incidental contact, thicker
nitrile gloves (e.g., 8 mil) may
be sufficient, but should be
changed immediately upon
contamination.[3] A fully
buttoned lab coat must be
worn. For tasks with a higher
risk of splashing, a chemical-
resistant apron over the lab

coat is recommended.[3]

Respiratory

NIOSH/MSHA approved

respirator

To be used in case of
inadequate ventilation, when
exposure limits may be
exceeded, or when generating
dust.[4] All handling of solid 4-
Hexylphenol that may

generate dust should be
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conducted in a certified
chemical fume hood to
minimize inhalation risk.[5][6]

[7181°]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial for minimizing risks associated with 4-
Hexylphenol.

Engineering Controls

o Ventilation: All work with 4-Hexylphenol, especially when handling the solid or preparing
solutions, must be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[5][6][71[8][9]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible and
unobstructed in the immediate work area.[3]

Handling Protocol

» Preparation: Before starting work, ensure all necessary PPE is correctly worn. De-clutter the
work area and ensure all required equipment is within reach inside the fume hood.

e Weighing and Transfer: Handle solid 4-Hexylphenol carefully to avoid generating dust. Use
a chemical-resistant spatula for transfers. If possible, weigh the chemical directly into the
reaction vessel within the fume hood.

o Solution Preparation: When dissolving 4-Hexylphenol, slowly add the solid to the solvent to
avoid splashing. Be aware that dissolving some chemicals can be exothermic.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

Storage Requirements

» Store 4-Hexylphenol in a tightly sealed, properly labeled container.
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» Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acid anhydrides, and acid chlorides.

o Store containers below eye level to minimize the risk of spills and injuries.[3][6]

e Segregate from incompatible chemicals to prevent hazardous reactions.[6]

Disposal Plan

Proper disposal of 4-Hexylphenol and associated waste is critical to ensure environmental
safety and regulatory compliance.

Waste Segregation and Collection

e Solid Waste: Unused or contaminated solid 4-Hexylphenol is classified as hazardous waste.
[10][11] It should be collected in a clearly labeled, sealed, and chemical-resistant container.

o Contaminated Materials: All disposable items that have come into contact with 4-
Hexylphenol, such as gloves, weigh boats, and paper towels, should be considered
contaminated and disposed of as hazardous solid waste.[10][11]

» Liquid Waste: Solutions containing 4-Hexylphenol should be collected in a designated,
sealed, and properly labeled hazardous waste container. Do not pour 4-Hexylphenol
solutions down the drain.[12]

Disposal Procedure

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "4-Hexylphenol".

» Storage of Waste: Store waste containers in a designated, secure area, away from general
laboratory traffic and incompatible materials.

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. Follow all
institutional and local regulations for hazardous waste disposal.

Emergency Procedures
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Immediate and appropriate response to an exposure or spill is critical.

EXxposure Response

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with soap and plenty of water for at least 15 minutes. For significant exposure, it is
recommended to gently wipe the affected area with polyethylene glycol (PEG) 300 or 400
before washing, if available.[3] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them a small amount of water to drink. Seek immediate medical attention.

Spill Response

Small Spills: For small spills of solid 4-Hexylphenol, carefully sweep up the material,
avoiding dust generation, and place it in a sealed container for hazardous waste disposal.
Clean the spill area with an appropriate solvent and then wash with soap and water.

Large Spills: Evacuate the area and prevent entry. Contact your institution's EHS department
or emergency response team immediately.

Workflow for Handling 4-Hexylphenol
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Workflow for Handling 4-Hexylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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